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Compound of Interest

Compound Name: 3-Bromobenzyl bromide

Cat. No.: B1265647

A Technical Guide to the Safe Handling of 3-
Bromobenzyl Bromide

Introduction: 3-Bromobenzyl bromide (CAS No. 823-78-9), also known as a,m-
Dibromotoluene, is a versatile brominated aromatic compound.[1][2] It serves as a key
intermediate and building block in organic synthesis, particularly in the development of
pharmaceuticals, agrochemicals, and specialty chemicals.[3] Its utility in research includes the
synthesis of anti-cancer and anti-inflammatory drugs, the creation of complex molecules for
exploring new chemical entities, and the modification of polymers in material science.[3]
However, its reactivity also renders it hazardous, classified as a corrosive substance that can
cause severe skin burns, eye damage, and respiratory irritation.[1][4] This guide provides a
comprehensive overview of its safety data and outlines detailed protocols for its safe handling,
storage, and emergency management, tailored for professionals in research and drug
development.

Hazard Identification and Classification

3-Bromobenzyl bromide is classified as a hazardous chemical under the OSHA Hazard
Communication Standard (29 CFR 1910.1200).[1] The primary danger is its corrosive nature.[1]
[4] The GHS classification highlights its potential to cause severe damage upon contact.
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Hazard .
S Category Signal Word Hazard Statement
Classification
) ) H314: Causes severe
Skin Corrosion / i
o 1B Danger skin burns and eye
[rritation
damage[4][5]
i H314: Causes severe
Serious Eye Damage / )
o Danger skin burns and eye
Eye Irritation
damage[4][5]
Specific Target Organ H335: May cause
Toxicity (Single 3 Danger respiratory irritation[1]
Exposure) [6]

Physical and Chemical Properties

Understanding the physical and chemical properties of 3-Bromobenzyl bromide is crucial for

its safe handling and for anticipating its behavior under various experimental conditions.
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Property Value
Molecular Formula C7HeBr2[5][7][8]
Molecular Weight 249.93 g/mol [4][5]1[7]

White to yellow adhering crystals or crystalline
Appearance

powder[5][7]
Melting Point 37-42 °C (99-108 °F)[3][5][7]
Boiling Point 258.2 °C (496.8 °F) at 760 mmHg[7][8]
Flash Point > 110 °C (> 230 °F)[1][5]
Density 1.849 - 1.9 g/cm3[5][7][8]
Water Solubility Insoluble[5][7]
Vapor Pressure 0.0224 mmHg at 25 °C[7]
ao,m-Dibromotoluene, 1-Bromo-3-
Synonyms (bromomethyl)benzene, m-Bromobenzyl

bromide[1][2][5]

Experimental Protocols: Safe Handling and Storage

Strict adherence to safety protocols is mandatory when working with 3-Bromobenzyl bromide.

Engineering Controls and Personal Protective
Equipment (PPE)

Methodology:

o Ventilation: All handling of 3-Bromobenzyl bromide, including weighing and transfers, must
be conducted inside a certified chemical fume hood to prevent inhalation of dust or vapors.

[1]

o Eye and Face Protection: Wear chemical safety goggles and a full-face shield as described
by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[1][9]
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» Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile) and a lab coat.[1][9]
Ensure gloves are inspected before use and changed immediately if contaminated.

» Respiratory Protection: If a fume hood is not available or if exposure limits may be exceeded,
use a NIOSH-approved respirator with appropriate cartridges for organic vapors and acid
gases.[9]

o Safety Equipment: An emergency eyewash station and safety shower must be readily
accessible in the immediate work area.

General Handling Protocol
Methodology:

Preparation: Before handling, review the Safety Data Sheet (SDS) thoroughly. Ensure all
necessary PPE is correctly worn.

» Dispensing: Avoid the formation of dust during handling.[1][10] Use spark-proof tools for
transfers to prevent ignition sources.[11]

» Contact Avoidance: Do not allow the chemical to come into contact with eyes, skin, or
clothing.[1] Do not breathe in dust or vapors.[1]

e Hygiene: Wash hands and face thoroughly after handling the substance.[1] Do not eat, drink,
or smoke in the laboratory. Contaminated clothing should be removed immediately and
laundered before reuse.[5][10]

Storage Protocol
Methodology:

» Container: Keep the container tightly closed to prevent moisture contact.[1][12]

e Location: Store in a dry, cool, and well-ventilated area designated as a "Corrosives Area".[1]
[5] The substance should be stored locked up.[5]

o Temperature: To maintain product quality, refrigeration is recommended (2-8°C).[5][7]
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¢ Incompatibilities: Store separately from incompatible materials such as bases, alcohols,
amines, metals, and oxidizing agents.[1][9]

: Critical Hazard Warning
Preparation

CORROSIVE!
Review SDS Causes Severe Burns
and Respiratory Irritation

Don Appropriate PPE
(Gloves, Goggles, Face Shield, Lab Coat)

Prepare Fume Hood
& Spill Kit

Weigh Compound
in Fume Hood

Perform Reaction
in Fume Hood

Post-Handling
v

Dispose of Waste
in Hazardous Waste Container

:

Clean Work Area
& Equipment

:
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Workflow for Handling 3-Bromobenzyl Bromide
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A logical workflow for the safe handling of 3-Bromobenzyl bromide.

Emergency and First-Aid Protocols

Immediate and appropriate first aid is critical in the event of exposure. Medical attention is
required in all cases of exposure.[1]

General Advice: Show the Safety Data Sheet to the attending medical professional.[1]

Inhalation:

o Protocol: Immediately move the victim to fresh air.[1] If the victim is not breathing, provide
artificial respiration, avoiding mouth-to-mouth resuscitation if the substance was inhaled.
[1][10] If breathing is difficult, administer oxygen. Seek immediate medical attention.[10]

Skin Contact:

o Protocol: Immediately flush the affected area with copious amounts of water for at least 15
minutes while removing all contaminated clothing and shoes.[1] Wash the area with soap
and water.[1] Seek immediate medical attention.[1]

Eye Contact:

o Protocol: Immediately flush eyes with plenty of water for at least 15 minutes, making sure
to rinse under the eyelids.[1] If present and easy to do, remove contact lenses.[5][10]
Keep the eye wide open while rinsing.[1] Seek immediate medical attention from an
ophthalmologist.[1]

Ingestion:

o Protocol: Do NOT induce vomiting.[1][5][12] If the person is conscious, rinse their mouth
with water and have them drink plenty of water.[1][10] Never give anything by mouth to an
unconscious person.[1][10] Seek immediate medical attention.[1]

Accidental Release and Fire-Fighting Protocols
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Accidental Release Measures
Methodology:

» Personal Precautions: Evacuate all non-essential personnel from the area.[1][10] Wear the
full personal protective equipment as described in Section 3.1. Ensure adequate ventilation.
Avoid breathing dust and prevent contact with skin and eyes.[1][10]

e Environmental Precautions: Prevent the substance from entering drains, sewers, or
groundwater systems.[1][10]

o Containment and Cleanup: For a solid spill, carefully sweep up the material and shovel it into
a suitable, labeled container for disposal.[1] Avoid actions that generate dust.[1][10] If the
material has melted, absorb the spill with an inert material such as sand, earth, or vermiculite
before placing it in a disposal container.[11]

Fire-Fighting Measures
Methodology:

o Suitable Extinguishing Media: Use carbon dioxide (CO2), dry chemical powder, or alcohol-
resistant foam.[1][12]

o Specific Hazards from Combustion: Thermal decomposition can produce hazardous and
irritating gases, including carbon monoxide (CO), carbon dioxide (CO:z), and hydrogen
bromide (HBr).[1][12]

» Protective Equipment: Firefighters must wear full protective gear and a self-contained
breathing apparatus (SCBA) with a full face-piece operated in pressure-demand or other
positive pressure mode.[1][12]
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A diagram illustrating the core sections of a Safety Data Sheet.

Disposal Considerations
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Protocol:

o Waste Classification: This material and its container must be disposed of as hazardous
waste.[1]

o Disposal Method: Disposal must be conducted at an approved waste disposal facility.[5][10]
Do not empty into drains.[1]

e Regulatory Compliance: Chemical waste generators must consult federal, state, and local
hazardous waste regulations to ensure complete and accurate classification and disposal.[1]
Contaminated packaging should be treated as the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-Bromobenzyl bromide safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265647#3-bromobenzyl-bromide-safety-data-sheet-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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